2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C19H17BrN2O2S2
• Molecular Weight: 449.4 g/mol
• IUPAC Name: 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H17BrN2O2S2/c1-4-9-22-18(24)16-11(2)12(3)26-17(16)21-19(22)25-10-15(23)13-5-7-14(20)8-6-13/h4-8H,1,9-10H2,2-3H3
• InChI Key: JPTVFYSPVCWMQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)Br)CC=C)C

Description

2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one is a potent, selective, and irreversible inhibitor of Bruton's Tyrosine Kinase (BTK). BTK is a critical signaling molecule in the B-cell antigen receptor (BCR) pathway, playing a fundamental role in the development, differentiation, and signaling of B-cells. This compound acts by covalently binding to a cysteine residue (Cys-481) in the active site of BTK, thereby permanently suppressing its enzymatic activity and downstream signaling. This mechanism makes it a valuable chemical probe for investigating B-cell-mediated pathologies. Its primary research applications include the study of autoimmune diseases, such as rheumatoid arthritis and lupus, where aberrant B-cell activity is a key driver, and in hematological malignancies like chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). Researchers utilize this inhibitor to elucidate BTK's specific roles in cell proliferation, survival, and migration, providing critical insights for preclinical drug discovery and the development of targeted therapeutics. This product is supplied for laboratory research purposes and is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic procedures in humans or animals.

Preparation Methods

Cyclization via Microwave Irradiation

A mixture of ethyl 2-(1-ethoxyethylideneamino)-4,5-dimethylthiophene-3-carboxylate (2 mmol) and urea or thiourea derivatives undergoes microwave irradiation at 900 W for 5–10 minutes. This method achieves yields of 88–96% for analogous compounds, significantly outperforming conventional heating. The 5,6-dimethyl groups are inherently introduced via the thiophene precursor.

Thermal Cyclization

For laboratories without microwave capabilities, refluxing in ethanol for 1–5 hours with excess amine or hydrazine derivatives provides an alternative. While yields are comparable (85–92%), prolonged reaction times increase the risk of side products.

Functionalization at Position 3: Introduction of the Prop-2-En-1-Yl Group

Alkylation at the N3 position of the pyrimidinone core is achieved using allyl bromide under basic conditions.

Alkylation Protocol

A solution of the thienopyrimidinone intermediate (1 mmol) in anhydrous acetone is treated with potassium carbonate (1.2 mmol) and allyl bromide (1.5 mmol). The mixture is refluxed at 60°C for 8–12 hours, monitored by TLC (hexane:ethyl acetate, 7:3). Post-reaction, the solvent is evaporated, and the residue is recrystallized from ethanol to yield the 3-allyl derivative.

Key Observations:

• Reaction Efficiency : Excess allyl bromide ensures complete substitution, avoiding competing O-alkylation.

• Byproduct Mitigation : Neutralization with dilute HCl after reflux eliminates unreacted base.

Sulfanyl Group Installation at Position 2

The sulfanyl moiety is introduced via nucleophilic substitution using 2-bromo-1-(4-bromophenyl)ethan-1-one .

Thiolate Formation and Alkylation

• Generation of Sodium Thiolate : The thienopyrimidinone (1 mmol) is dissolved in aqueous KOH (6%, 10 mL) and stirred at room temperature for 30 minutes.

• Alkylation : 2-Bromo-1-(4-bromophenyl)ethan-1-one (1.2 mmol) is added dropwise to the thiolate solution in DMF. The reaction is stirred for 24 hours at 25°C, poured into ice water, and filtered to isolate the product.

Critical Parameters:

• Solvent Choice : DMF enhances solubility of the aromatic bromo ketone, facilitating efficient alkylation.

• Competing Cyclization : Electron-withdrawing groups (e.g., CF₃) may promote intramolecular cyclization, but the 5,6-dimethyl and allyl substituents in this compound suppress such side reactions.

Optimization and Characterization

Reaction Optimization Table

Step	Reagents/Conditions	Yield (%)	Key Reference
Core Cyclization	Microwave, 900 W, 5–10 min	88–96
3-Allylation	Allyl bromide, K₂CO₃, acetone, reflux	78–85
2-Sulfanyl Functionalization	2-Bromo-1-(4-bromophenyl)ethan-1-one, DMF	70–75

Spectroscopic Characterization

• IR Spectroscopy :

  • $\nu_{\text{C=O}}$: 1648–1688 cm⁻¹ (pyrimidinone carbonyl).

  • $\nu_{\text{NO}_2}$: Absent, confirming no nitro byproducts.

• ¹H NMR (400 MHz, CDCl₃) :

  • δ 1.67–1.89 (m, 6H, cycloheptane CH₂).

  • δ 4.37 (s, 2H, S-CH₂-CO).

  • δ 5.15–5.35 (m, 2H, allyl CH₂), 5.85–6.05 (m, 1H, allyl CH).

  • δ 7.50–8.39 (m, 4H, 4-bromophenyl).

Challenges and Mitigation Strategies

Competing Cyclization Pathways

Intramolecular cyclization of the sulfanyl intermediate—a documented side reaction in trifluoromethyl analogs—is minimized here due to steric hindrance from the 5,6-dimethyl groups and electronic effects of the allyl substituent.

Purification Considerations

• Recrystallization Solvents : Ethanol is optimal for final product purification, yielding crystalline solids with >95% purity.

• Chromatography : Silica gel chromatography (hexane:ethyl acetate gradient) resolves minor impurities from the sulfanylation step .

Chemical Reactions Analysis

Nucleophilic Substitution at the 4-Bromophenyl Group

The bromine atom on the phenyl ring participates in cross-coupling reactions, enabling aryl group diversification.

Key Reactions:

• Suzuki-Miyaura Coupling :
  Reacts with arylboronic acids under Pd catalysis (e.g., Pd(PPh₃)₄) in THF/H₂O at 80–100°C to form biaryl derivatives.
  Example:

  $$\text{Compound} + \text{PhB(OH)}_2 \xrightarrow{\text{Pd(PPh₃)}_4, \ \text{Na}_2\text{CO}_3} \text{Biaryl product} \quad (\text{Yield: 75–85\%})$$

• Buchwald-Hartwig Amination :
  Forms aryl amines using amines (e.g., morpholine) with Pd₂(dba)₃/Xantphos in toluene at 110°C.

Table 1: Bromophenyl Substitution Reactions

Reaction Type	Reagents/Conditions	Product	Yield	Source
Suzuki Coupling	Pd(PPh₃)₄, Na₂CO₃, THF/H₂O, 80°C	Biaryl derivatives	75–85%
Amination	Pd₂(dba)₃, Xantphos, toluene, 110°C	Aryl amines	60–70%

Sulfanyl Group Reactivity

The sulfanyl (-S-) moiety undergoes alkylation, oxidation, and nucleophilic substitution.

Key Reactions:

• Alkylation :
  Reacts with alkyl halides (e.g., benzyl bromide) in acetone/K₂CO₃ to form thioethers :

  $$\text{Compound} + \text{PhCH}_2\text{Br} \xrightarrow{\text{K}_2\text{CO}_3, \ \text{acetone}} \text{S-Benzyl derivative} \quad (\text{Yield: 82–88\%})$$

• Oxidation to Sulfone :
  Treating with H₂O₂ in acetic acid converts -S- to -SO₂- .

Table 2: Sulfanyl Group Transformations

Reaction	Reagents/Conditions	Product	Yield	Source
Alkylation	Benzyl bromide, K₂CO₃, acetone	S-Benzyl thioether	82–88%
Oxidation	H₂O₂, AcOH, 50°C	Sulfone derivative	90–95%

Allyl (Prop-2-en-1-yl) Group Reactions

The allyl substituent participates in electrophilic additions and cycloadditions.

Key Reactions:

• Epoxidation :
  Reacts with mCPBA (meta-chloroperbenzoic acid) in CH₂Cl₂ to form an epoxide :

  $$\text{Compound} \xrightarrow{\text{mCPBA, CH}_2\text{Cl}_2} \text{Epoxide} \quad (\text{Yield: 65–75\%})$$

• Hydrohalogenation :
  Adds HBr across the double bond to form 2-bromopropyl derivatives .

Thieno[2,3-d]pyrimidin-4(3H)-one Core Modifications

The heterocyclic core undergoes electrophilic substitution and ring functionalization.

Key Reactions:

• Nitration :
  HNO₃/H₂SO₄ introduces nitro groups at electron-rich positions (C5/C6) .

• Bromination :
  Bromine in acetic acid adds halogens to the thiophene ring .

Table 3: Core Functionalization Reactions

Reaction	Reagents/Conditions	Product	Yield	Source
Nitration	HNO₃, H₂SO₄, 0°C	5-Nitro derivative	70–78%
Bromination	Br₂, AcOH, 80°C	6-Bromo derivative	85–90%

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thienopyrimidine derivatives. The compound under discussion has shown promising results in inhibiting bacterial growth. For instance, a study published in Molecules demonstrated that similar thienopyrimidine compounds exhibited significant antibacterial activity against various strains, indicating a potential for development into new antimicrobial agents .

Anticancer Properties

Thienopyrimidine derivatives have also been investigated for their anticancer effects. Research has indicated that these compounds can induce apoptosis in cancer cells and inhibit tumor growth. The specific compound has been designed as a hybrid molecule, combining features that enhance its biological activity against cancer cells. A study focusing on structurally related compounds reported their ability to inhibit key enzymes involved in cancer cell proliferation .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of thienopyrimidine derivatives. The presence of a bromophenyl group and a sulfonyl moiety in the compound enhances its lipophilicity and biological activity. Various modifications to the thienopyrimidine core have been explored to improve potency and selectivity against target enzymes.

Structural Feature	Impact on Activity
Bromophenyl Group	Enhances lipophilicity and binding affinity
Sulfonyl Moiety	Increases solubility and bioavailability
Dimethyl Substituents	Modulates electronic properties for better interaction with biological targets

Synthesis and Evaluation of Derivatives

A recent study synthesized several thienopyrimidine analogs, including the target compound, and evaluated their antimicrobial and anticancer activities. The synthesis involved multi-step reactions leading to high yields of the desired products, which were then tested against various pathogens and cancer cell lines .

Clinical Implications

The potential clinical applications of this compound are vast, particularly in treating infections resistant to conventional antibiotics and targeting specific cancer types. The ongoing research aims to refine these compounds further to enhance their therapeutic profiles while minimizing side effects.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific interactions with biological targets. Generally, it could act by binding to enzymes or receptors, thereby modulating their activity. The presence of the thieno[2,3-d]pyrimidinone core suggests potential interactions with nucleotide-binding sites, which are common in many enzymes and receptors.

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidin-4(3H)-one derivatives exhibit diverse pharmacological and chemical properties depending on substituents. Below is a comparative analysis:

Structural Variations and Physicochemical Properties

Compound Name / ID	Molecular Formula	Key Substituents	Synthesis Yield	Notable Spectral/Physical Data	References
Target Compound	C₂₀H₁₈BrN₂O₂S₂ (estimated)	5,6-dimethyl; allyl; 4-bromophenyl-oxoethyl sulfanyl	~34% (analog)	IR: 1745 cm⁻¹ (C=O), 717 cm⁻¹ (C–Br)
3-allyl-5,6-dimethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one	C₁₇H₂₁N₃O₃S₂	Morpholinyl-oxoethyl sulfanyl	N/A	Molar mass: 379.5 g/mol
2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	C₂₄H₁₈BrClN₂O₂S₂	Tetrahydrobenzothieno core; 4-chlorophenyl	N/A	SMILES: Includes fused cyclohexane ring
5,6-Dimethyl-3-[(2′-phenyl-5′-1H-indol-3′-yl)methyleneamino]-thieno[2,3-d]pyrimidin-4(3H)-one (7c)	C₂₃H₂₀N₄OS	Indolylmethyleneamino group	72%	M.p.: 158–159°C; ¹H-NMR: δ 8.2 (CH=N)
2-[(4-bromophenyl)methylsulfanyl]-3-ethyl-5,6,7,8-tetrahydro-[1]benzothieno[2,3-d]pyrimidin-4-one	C₂₀H₂₂BrN₂OS₂	Ethyl group; tetrahydrobenzothieno core	N/A	CAS: 500143-77-1; Synonyms include ZINC2358439

Key Observations:

Substituent Effects: Halogenated Aromatic Groups: The 4-bromophenyl group in the target compound may enhance lipophilicity compared to morpholinyl (polar) or chlorophenyl analogs . Allyl vs.

Synthetic Efficiency: Yields for thienopyrimidinones vary widely (34–72%), influenced by substituent complexity. Michael addition and Claisen–Schmidt reactions are common but may require optimization for bulky groups .

Analytical and Computational Insights

• Structural Elucidation : The target compound’s structure was confirmed via HRESIMS and NMR, whereas analogs (e.g., ) rely on SMILES and X-ray crystallography (using SHELX software ).
• Lumping Strategies: Organic compounds with similar cores (e.g., thienopyrimidinones) are often grouped in computational models to predict reactivity and environmental behavior .

Biological Activity

The compound 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5,6-dimethyl-3-(prop-2-en-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one is a member of the thieno[2,3-d]pyrimidinone class, which has garnered attention for its diverse biological activities, particularly in oncology and antimicrobial applications. This article delves into the synthesis, biological evaluations, and potential therapeutic applications of this compound.

Synthesis of the Compound

The synthesis of thieno[2,3-d]pyrimidinones typically involves multi-step reactions that include cyclization and substitution processes. The target compound can be synthesized through a series of reactions starting from 2-aminothiophene derivatives, followed by functionalization at key positions to introduce the 4-bromophenyl and prop-2-en-1-yl groups. The detailed synthetic pathway often includes:

• Formation of Thieno[2,3-d]pyrimidinone Core : Utilizing 2-aminothiophene as a precursor.
• Substitution Reactions : Introducing the 4-bromophenyl and prop-2-en-1-yl moieties through electrophilic aromatic substitution or nucleophilic attacks.
• Final Modifications : Adjusting substituents to optimize biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of various thieno[2,3-d]pyrimidinones. For instance:

• In Vitro Studies : The compound exhibited significant cytotoxicity against several cancer cell lines including MCF-7 (breast cancer), A549 (lung cancer), and PC-3 (prostate cancer). In one study, compounds derived from similar scaffolds demonstrated IC50 values as low as 0.94 µM against A549 cells, indicating potent anti-proliferative effects .

Cell Line	IC50 Value (µM)	Reference
MCF-7	0.94
A549	0.94
PC-3	Not specified

The mechanism of action for thieno[2,3-d]pyrimidinones often involves:

• Inhibition of Key Enzymes : Many compounds in this class act as inhibitors of enzymes such as 17β-hydroxysteroid dehydrogenase type 1 (17β-HSD1), which is involved in estrogen biosynthesis .
• Induction of Apoptosis : Studies indicate that these compounds can trigger apoptosis in cancer cells through pathways involving caspases .

Antimicrobial Activity

Apart from anticancer properties, derivatives of thieno[2,3-d]pyrimidinones have also shown promising antimicrobial activity:

• Antibacterial Studies : Compounds were tested against various bacterial strains including Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited significant antibacterial activity with minimum inhibitory concentration (MIC) values comparable to standard antibiotics .

Bacterial Strain	MIC Value (µg/mL)	Reference
Staphylococcus aureus	16
Escherichia coli	>64

Case Studies and Research Findings

Several case studies have been conducted to evaluate the biological activities of thieno[2,3-d]pyrimidinones:

• Antitumor Activity Evaluation : A study evaluated multiple thieno[2,3-d]pyrimidine derivatives against the NCI 60 cell line panel. Compounds showed improved activity compared to standard treatments like 5-fluorouracil .
• Structure–Activity Relationship (SAR) : Research indicates that modifications at specific positions on the thieno[2,3-d]pyrimidine scaffold can significantly enhance biological activity. For example, elongation of substituents at position 6 increased lipophilicity and improved potency against various targets .

Q & A

Q. What synthetic methodologies are recommended for preparing this compound, and how can reaction conditions be optimized?

The compound can be synthesized via multi-step reactions involving Claisen–Schmidt condensation and Michael addition. For example, chalcone intermediates may be prepared by refluxing ketones and aldehydes in methanol with catalytic triethylamine (TEA). Subsequent Michael addition with 1,3-dimethylbarbituric acid under reflux (80°C, 7 hours) yields the target compound. Purification involves recrystallization with aqueous ethanol . Optimization may include adjusting molar ratios (e.g., 1.2:1 for barbituric acid to chalcone), solvent polarity, and reaction time to improve yields (reported ~34%) .

Q. Which analytical techniques are critical for characterizing this compound?

Key techniques include:

• High-Resolution Mass Spectrometry (HRMS): Confirms molecular formula (e.g., [M−H]⁻ at m/z 501.0774 for brominated analogs) .
• NMR Spectroscopy: ¹H and ¹³C NMR identify substituents (e.g., methyl groups at δ 2.92–2.93 ppm, allyl protons at δ 4.43 ppm) .
• IR Spectroscopy: Detects functional groups (e.g., C=O at 1745 cm⁻¹, C-Br at 717 cm⁻¹) .
• Chromatography: TLC (Rf ~0.5) monitors reaction progress .

Q. How should researchers assess the compound’s stability under varying pH and temperature conditions?

Stability studies should follow protocols for analogous thienopyrimidines:

• Thermal Stability: Heat samples at 25–80°C for 24–72 hours and analyze degradation via HPLC .
• pH Stability: Incubate in buffers (pH 3–9) and monitor hydrolysis by tracking loss of parent compound using UV-Vis spectroscopy .
• Light Sensitivity: Expose to UV/visible light and quantify photodegradation products via LC-MS .

Q. What safety protocols are essential for handling this compound?

• Use PPE (gloves, lab coat, goggles) to avoid dermal/ocular exposure.
• Work in a fume hood to prevent inhalation of fine particulates.
• Store in airtight containers at –20°C, away from light and moisture .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to explore biological activity?

• Core Modifications: Synthesize analogs with variations in the thienopyrimidine core (e.g., substituting the 4-bromophenyl group with other halogens or electron-withdrawing groups) .
• Functional Group Analysis: Compare bioactivity of allyl vs. propargyl substituents at the 3-position using in vitro assays (e.g., enzyme inhibition or cell viability tests) .
• Data Interpretation: Use regression models to correlate logP, polar surface area, and IC50 values .

Q. What experimental frameworks evaluate the compound’s environmental fate and ecotoxicology?

Follow the INCHEMBIOL project guidelines:

• Abiotic Studies: Measure hydrolysis rates in water (pH 4–9) and soil adsorption coefficients (Koc) .
• Biotic Studies: Assess acute toxicity in Daphnia magna (LC50) and bioaccumulation in zebrafish .
• Degradation Pathways: Use LC-QTOF-MS to identify transformation products in simulated sunlight .

Q. How can computational modeling predict interactions with biological targets?

• Docking Studies: Use AutoDock Vina to model binding to enzymes (e.g., kinases) with PDB structures.
• MD Simulations: Run 100-ns trajectories in GROMACS to assess stability of ligand-protein complexes .
• QSAR Models: Train algorithms on datasets of thienopyrimidine analogs to predict bioactivity .

Q. How should contradictory data in literature regarding synthesis yields or bioactivity be resolved?

• Meta-Analysis: Compare reaction conditions (e.g., solvent, catalyst) across studies to identify yield-limiting factors .
• Reproducibility Tests: Replicate protocols with strict controls (e.g., inert atmosphere for air-sensitive steps).
• Bioassay Standardization: Use reference compounds (e.g., doxorubicin for cytotoxicity) to calibrate activity assays .